Ethyl 2-(benzylideneamino)acetate
Overview
Description
Ethyl 2-(benzylideneamino)acetate, also known as benzylideneacetamidine, is a chemical compound with the molecular formula C13H15NO2. It is a colorless, viscous liquid with a characteristic odor. It is an important intermediate in the synthesis of pharmaceuticals, dyes, and other compounds. It has also been used in the synthesis of a variety of heterocyclic compounds.
Scientific Research Applications
Antiplatelet and Antioxidant Properties : Ethyl 2-[8-Arylmethylidenehydrazino-3-methyl-7-(1-Oxothietan-3-YL)xanth-1-YL]acetates exhibit promising antiplatelet and antioxidant characteristics without toxic risks, suggesting their potential for pharmaceutical development (Gurevich et al., 2020).
Synthesis of 4-phenyl-2-butanone : This compound, synthesized using ethyl acetoacetate, benzyl chloride, and strong acid catalysts, is used in medicine for reducing inflammation and codeine production (Jiangli Zhang, 2005).
Oxidative Stability : 3-methyl-1,2-benzisothiazole, a derivative, is a stable, oxidatively resistant methyl group with applications in organic synthesis (Carrington et al., 1972).
Antibacterial Activity : Compounds synthesized using ethyl 2-(benzylideneamino)acetate show moderate to weak antibacterial activity against various bacteria including E.coli and Staphylococcus aureus (Muhsen et al., 2017).
Cycloaddition Reactions : The compound is used in cycloaddition reactions with α-oxoketene dithioacetals to produce various pyrrolidine and pyrrole derivatives (Balu et al., 1990).
Microbial Production of Ethyl Acetate : The microbial conversion of biomass-derived sugars into ethyl acetate offers a sustainable alternative for the food, beverage, and solvent industries (Zhang et al., 2020).
Synthesis of Quinolin-8-ols and Tetrahydroquinolin-8-ols : The cyclization of 2-(3-hydroxyphenyl)ethyl ketone O-2,4-dinitrophenyloximes with this compound leads to the regioselective synthesis of these compounds (Uchiyama et al., 1998).
Synthesis of Coronamic Acids : Total asymmetric syntheses of norcoronamic acid and coronamic acids were achieved from the diastereoselective cyclization of 2-(N-benzylideneamino)-4-chlorobutyronitriles (Gaucher et al., 1994).
Antifungal Activity : Some synthesized compounds containing this compound show moderate to good antifungal activity against Candida albicans (Toraskar et al., 2009).
Synthesis of GFP Chromophore Analogues : A method for efficiently synthesizing new 4-arylideneimidazolin-5-one analogues related to the GFP chromophore was developed, offering a versatile tool for the synthesis of new GFP analogues (Baldridge et al., 2010).
Safety and Hazards
properties
IUPAC Name |
ethyl 2-(benzylideneamino)acetate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13NO2/c1-2-14-11(13)9-12-8-10-6-4-3-5-7-10/h3-8H,2,9H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PRQUMJAKVLLZHP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CN=CC1=CC=CC=C1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30326806 | |
Record name | N-Benzylideneglycine Ethyl Ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30326806 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
191.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
40682-54-0 | |
Record name | N-Benzylideneglycine Ethyl Ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30326806 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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